Cas no 2228393-14-2 (1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228393-14-2
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6132005
• PubChem ID: 165721595
• Update Time: 2025-06-13

1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid
• EN300-1777314
• 2228393-14-2

• Inchi： 1S/C11H12FNO2/c12-8-3-6-13-9(7-8)11(10(14)15)4-1-2-5-11/h3,6-7H,1-2,4-5H2,(H,14,15)
• InChI Key： UCSNLVJRWGSSKT-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid (CAS No: 2228393-14-2)

1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228393-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of a cyclopentane ring with a fluorinated pyridine moiety, which endows it with unique structural and functional properties. The presence of the fluorine atom in the pyridine ring not only influences the electronic distribution of the molecule but also enhances its potential bioactivity, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid combines the rigidity of the cyclopentane ring with the versatility of the pyridine scaffold. The cyclopentane ring is a common pharmacophore in many bioactive molecules due to its ability to mimic natural product structures and facilitate optimal binding interactions with biological targets. Meanwhile, the fluorinated pyridine group introduces a region of high electronegativity, which can modulate the reactivity and selectivity of the molecule. This combination has been strategically exploited in recent years to develop novel therapeutic agents with improved pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on fluorinated heterocycles as key components in drug design. The fluorine atom, being highly electronegative, can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. Specifically, 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid has been explored as a building block for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid is its potential as a scaffold for modulating receptor activity. The pyridine ring, particularly when substituted with fluorine, can serve as an effective ligand for G protein-coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. Recent computational studies have highlighted how the fluorine atom can fine-tune the binding interactions within the active site of these receptors, leading to enhanced selectivity over off-target effects. This has opened up new avenues for designing drugs that are both potent and well-tolerated.

The synthesis of 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid presents an interesting challenge due to the need to introduce both the cyclopentane ring and the fluorinated pyridine moiety in high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve this goal. These techniques not only ensure high efficiency but also allow for modular modifications to the core structure, enabling rapid exploration of structural analogs.

Recent advances in crystallographic techniques have provided valuable insights into how 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid interacts with biological targets at the molecular level. High-resolution structures have revealed that this compound adopts specific conformations within active sites, which are critical for its bioactivity. These findings have guided medicinal chemists in optimizing lead compounds by making strategic modifications based on detailed structural information.

The pharmacological profile of 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid has been extensively evaluated through both in vitro and in vivo studies. Initial assays have shown promising results in inhibiting key enzymes associated with metabolic disorders and inflammatory diseases. Moreover, preclinical studies have demonstrated its ability to modulate immune responses without significant side effects. These findings underscore its potential as a therapeutic agent and highlight its importance as a lead compound for further drug development.

The future direction of research on 1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid is likely to focus on expanding its applications into new therapeutic areas. Investigating its interactions with other biological targets, such as ion channels and nuclear receptors, could uncover additional mechanisms by which it exerts its effects. Additionally, exploring its potential as an intermediate for synthesizing more complex derivatives may lead to novel drugs with enhanced efficacy and safety profiles.

In conclusion,1-(4-fluoropyridin-2-yl)cyclopentane-1-carboxylic acid (CAS No: 2228393-14-2) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for designing molecules that interact selectively with biological targets, offering hope for new treatments against various diseases.